8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione
Description
8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione is a chemical compound with the molecular formula C8H2BrF2NO3 . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of 8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione involves a benzoxazine core with bromo and difluoro substituents . The introduction of fluorine atoms on the benzene ring makes electron density in the structure even poorer, downshifting the highest occupied molecular orbital (HOMO) energy level and increasing charge mobility .Physical And Chemical Properties Analysis
The physical and chemical properties of 8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione include a molecular weight of 278.01 . More specific properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Antibacterial Activity
The 1,4-benzoxazine scaffold, including 8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione, exhibits antibacterial properties . Researchers have explored its potential as an antimicrobial agent against various bacterial strains. Further studies are needed to elucidate its mechanism of action and optimize its efficacy.
Anticancer Potential
Studies have highlighted the anticancer activity of 8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione . It may interfere with cancer cell proliferation, induce apoptosis, or inhibit specific pathways. Investigating its impact on different cancer types and understanding its molecular targets are essential for therapeutic development.
Antithrombotic Properties
Antithrombotic agents prevent blood clot formation. 8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione has been explored as a potential antithrombotic compound . Understanding its effects on platelet aggregation and clotting pathways is crucial for clinical applications.
Anticonvulsant Activity
The compound has demonstrated anticonvulsant properties in preclinical studies . Researchers investigate its ability to modulate neuronal excitability and suppress seizures. Further research is needed to validate its efficacy and safety.
5-HT6 Receptor Antagonism
The 5-HT6 receptor is implicated in cognitive function and memory. 8-Bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione acts as a 5-HT6 receptor antagonist . It may have implications for neurodegenerative diseases and cognitive disorders.
Bladder-Selective Potassium Channel Openers
Potassium channel openers can relax smooth muscle, making them potential candidates for bladder-related conditions. This compound has been investigated as a bladder-selective potassium channel opener . Its effects on bladder function warrant further exploration.
properties
IUPAC Name |
8-bromo-6,7-difluoro-1H-3,1-benzoxazine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2BrF2NO3/c9-4-5(11)3(10)1-2-6(4)12-8(14)15-7(2)13/h1H,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGHTXKMACVOZRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C(=C1F)F)Br)NC(=O)OC2=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2BrF2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-fluorobenzyl)-2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide](/img/structure/B2673665.png)
![(5R,8S)-10-(pyridin-3-ylsulfonyl)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidine](/img/structure/B2673666.png)
![3-methoxy-N-[4-(pyrrolidin-1-yl)benzyl]propan-1-amine](/img/structure/B2673669.png)
![1-{Bicyclo[2.2.2]octan-2-yl}ethan-1-amine hydrochloride](/img/structure/B2673674.png)
![4-{[Methyl(propan-2-yl)amino]methyl}aniline](/img/structure/B2673677.png)
